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Compound of Interest

Compound Name:
4-(2-Methoxyethyl)piperidine

hydrochloride

Cat. No.: B1290725 Get Quote

In-Depth Technical Guide: 4-(2-
Methoxyethyl)piperidine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification and Properties
This technical guide provides a comprehensive overview of 4-(2-Methoxyethyl)piperidine
hydrochloride, a piperidine derivative of interest in chemical and pharmaceutical research.

CAS Number: 868849-54-1[1]

Molecular Formula: C₈H₁₈ClNO[1]

Molecular Weight: 179.69 g/mol [1]

IUPAC Name: 4-(2-methoxyethyl)piperidine hydrochloride

Synonyms: 4-(2-Methoxyethyl)piperidine HCl

The hydrochloride salt form enhances the compound's stability and solubility in aqueous

solutions, facilitating its use in various experimental settings.
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Physicochemical Data Summary
Property Value Source

CAS Number 868849-54-1 [1]

Molecular Formula C₈H₁₈ClNO [1]

Molecular Weight 179.69 [1]

IUPAC Name
4-(2-methoxyethyl)piperidine

hydrochloride

Appearance
Off-white to light yellow solid

(Typical for similar compounds)
General Knowledge

Solubility Soluble in water General Knowledge

Structure Verification
The chemical structure of 4-(2-Methoxyethyl)piperidine hydrochloride has been verified

through its IUPAC name and CAS number. The structure consists of a piperidine ring

substituted at the 4-position with a 2-methoxyethyl group. The nitrogen atom of the piperidine

ring is protonated to form the hydrochloride salt.

4-(2-Methoxyethyl)piperidine
Hydrochloride CAS: 868849-54-1

Verified StructureIUPAC Name:
4-(2-methoxyethyl)piperidine hydrochloride

SMILES:
COCCC1CCNCC1.[H]Cl

Click to download full resolution via product page

Caption: Logical workflow for the structural verification of 4-(2-Methoxyethyl)piperidine
hydrochloride.
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-(2-
Methoxyethyl)piperidine hydrochloride (CAS 868849-54-1) is not readily available in the

public domain, a general and representative synthetic approach for 4-substituted piperidines

can be described. The synthesis often involves the modification of a pre-formed piperidine ring

or the cyclization of an appropriate acyclic precursor.

A plausible synthetic route could start from 4-pyridineethanol, which can be hydrogenated to 4-

piperidineethanol. The hydroxyl group can then be methylated to yield the desired product,

followed by conversion to its hydrochloride salt.

Representative Experimental Protocol: Synthesis of a 4-
Substituted Piperidine Derivative
This protocol is a generalized procedure and may require optimization for the specific synthesis

of 4-(2-Methoxyethyl)piperidine.

Step 1: Reduction of the Pyridine Ring

Dissolve 4-pyridineethanol in a suitable solvent such as ethanol or methanol.

Add a hydrogenation catalyst, for example, Platinum(IV) oxide (Adam's catalyst) or

Palladium on carbon (Pd/C).

Pressurize the reaction vessel with hydrogen gas (typically 50-100 psi).

Stir the reaction mixture at room temperature or with gentle heating until the reaction is

complete (monitored by TLC or GC-MS).

Filter the reaction mixture to remove the catalyst.

Evaporate the solvent under reduced pressure to obtain 4-piperidineethanol.

Step 2: O-Methylation

Dissolve the 4-piperidineethanol in a suitable aprotic solvent like tetrahydrofuran (THF) or

dimethylformamide (DMF).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1290725?utm_src=pdf-body
https://www.benchchem.com/product/b1290725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a strong base, such as sodium hydride (NaH), to deprotonate the hydroxyl group. Care

must be taken as NaH is highly reactive.

Slowly add a methylating agent, for instance, methyl iodide (CH₃I) or dimethyl sulfate

((CH₃)₂SO₄), to the reaction mixture.

Stir the reaction at room temperature or with gentle heating until the starting material is

consumed.

Quench the reaction carefully with water or a saturated aqueous solution of ammonium

chloride.

Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄),

filter, and concentrate under reduced pressure.

Step 3: Purification and Salt Formation

Purify the crude 4-(2-Methoxyethyl)piperidine by column chromatography on silica gel.

Dissolve the purified product in a suitable solvent like diethyl ether or ethyl acetate.

Add a solution of hydrochloric acid in a suitable solvent (e.g., HCl in diethyl ether or

isopropanol) dropwise until precipitation is complete.

Collect the precipitated 4-(2-Methoxyethyl)piperidine hydrochloride by filtration, wash with

a cold solvent, and dry under vacuum.
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Starting Material:
4-Pyridineethanol
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(e.g., H2, PtO2)

O-Methylation of Hydroxyl Group
(e.g., NaH, CH3I)

Purification
(Column Chromatography)

Hydrochloride Salt Formation
(HCl in Ether)

Final Product:
4-(2-Methoxyethyl)piperidine HCl

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis of 4-(2-
Methoxyethyl)piperidine hydrochloride.

Analytical Characterization (Predicted)
Specific spectral data for 4-(2-Methoxyethyl)piperidine hydrochloride is not publicly

available. However, based on the chemical structure, the expected analytical data is presented
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below.

Predicted Spectral Data
Technique Expected Features

¹H NMR

Signals corresponding to the piperidine ring

protons (typically in the range of 1.0-3.5 ppm), a

singlet for the methoxy group protons (around

3.3 ppm), and triplets for the ethyl chain protons.

The N-H proton of the hydrochloride salt would

appear as a broad singlet at a downfield

chemical shift.

¹³C NMR

Resonances for the carbon atoms of the

piperidine ring, the ethyl group, and a

characteristic signal for the methoxy carbon

(around 59 ppm).

IR Spectroscopy

Characteristic absorption bands for N-H

stretching (as a broad band for the ammonium

salt around 2400-2800 cm⁻¹), C-H stretching

(aliphatic, ~2850-3000 cm⁻¹), C-O stretching

(ether, ~1100 cm⁻¹), and N-H bending.

Mass Spectrometry (ESI+)

The mass spectrum would be expected to show

a molecular ion peak [M+H]⁺ for the free base at

m/z 158.15.

Biological Activity and Signaling Pathways
There is no specific biological activity or signaling pathway data available for 4-(2-
Methoxyethyl)piperidine hydrochloride. However, the piperidine scaffold is a well-known

privileged structure in medicinal chemistry, and its derivatives have been reported to exhibit a

wide range of biological activities.

Derivatives of piperidine are known to interact with various biological targets, including:
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Central Nervous System (CNS) Receptors: Many piperidine-containing compounds act as

ligands for opioid, dopamine, and serotonin receptors, suggesting potential applications in

pain management and neurological disorders.

Enzyme Inhibition: Some piperidine derivatives have shown inhibitory activity against

enzymes such as acetylcholinesterase, which is a target in Alzheimer's disease therapy.

Ion Channels: The piperidine moiety is present in drugs that modulate the function of ion

channels.

Given the structural similarity to other biologically active piperidines, 4-(2-
Methoxyethyl)piperidine hydrochloride could be a candidate for screening in various

therapeutic areas, particularly in neuropharmacology. Further research is required to elucidate

its specific biological functions and mechanisms of action.

4-(2-Methoxyethyl)piperidine
Hydrochloride

Potential Biological Activities
(Based on Piperidine Scaffold)

CNS Receptor Modulation
(Opioid, Dopamine, Serotonin)

Enzyme Inhibition
(e.g., Acetylcholinesterase) Ion Channel Modulation

Click to download full resolution via product page

Caption: Potential areas of biological activity for 4-(2-Methoxyethyl)piperidine hydrochloride
based on its core structure.

Conclusion
4-(2-Methoxyethyl)piperidine hydrochloride is a chemical compound with a confirmed

structure and CAS number. While specific experimental data for its synthesis, characterization,

and biological activity are limited in publicly accessible literature, this guide provides a
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framework based on established chemical principles and data from structurally related

compounds. This information can serve as a valuable resource for researchers and scientists

interested in exploring the potential applications of this and similar piperidine derivatives in drug

discovery and development. Further experimental investigation is necessary to fully

characterize its properties and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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